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Compound of Interest

Compound Name: 1,6-Dibromo-3,8-diisopropylpyrene

Cat. No.: B2827739

Essential Safety and Handling Guide for 1,6-
Dibromo-3,8-diisopropylpyrene

For researchers, scientists, and drug development professionals handling 1,6-Dibromo-3,8-
diisopropylpyrene, a derivative of a polycyclic aromatic hydrocarbon (PAH), stringent
adherence to safety protocols is paramount to mitigate potential hazards.[1] While a specific
Safety Data Sheet (SDS) for this compound is not readily available, a conservative approach
based on the handling of similar halogenated aromatic compounds is essential. This guide
provides a framework for safe operational procedures and disposal.

Chemical Properties and Hazards:

Property Value

Molecular Formula C22H20Br2

Molecular Weight 444.21 g/mol
Appearance Yellow crystalline solid

Solubili Insoluble in water, soluble in organic solvents
olubility _
like chloroform, benzene, and toluene.

CAS Number 869340-02-3
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Source:[1][2]

Given its classification as a halogenated polycyclic aromatic hydrocarbon, it should be handled
as a potential carcinogen and skin/eye irritant. Similar compounds, like 1,6-dibromohexane, are
categorized as causing skin irritation, serious eye irritation, and potential allergic skin reactions.

[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to ensure personnel safety. The following table
summarizes the recommended PPE for handling 1,6-Dibromo-3,8-diisopropylpyrene.
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Body Part Recommended PPE Rationale
Provides protection against
splashes and accidental
) o contact. For prolonged or high-
Double-gloving with nitrile or _
Hands exposure tasks, consider
neoprene gloves.[4] ] ) i
heavier-duty gloves like Viton
or Silver Shield for their high
chemical resistance.[5]
Chemical splash goggles are
mandatory. A face shield i
Protects against splashes that
should be worn over goggles )
Eyes/Face ) ) could cause serious eye
when there is a risk of
) ) damage.
splashing or when handling
larger quantities.[4][5]
A flame-resistant lab coat (e.g., ] ]
Protects skin from accidental
Body Nomex) buttoned completely.

[4]

spills.

Respiratory

Work should be conducted in a
certified chemical fume hood. If
there is a risk of generating
dust or aerosols, a respirator
with an appropriate cartridge
for organic vapors and

particulates may be necessary.

[4]16]

Minimizes inhalation exposure

to the compound.

Feet

Closed-toe, chemical-resistant

shoes.

Protects feet from spills.

Operational Plan: Step-by-Step Handling

Procedures

A clear and logical workflow is essential for minimizing risk during the handling of 1,6-Dibromo-

3,8-diisopropylpyrene.
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Caption: A high-level workflow for the safe handling of 1,6-Dibromo-3,8-diisopropylpyrene.
1. Preparation:

Designate a work area: All work with this compound should be performed within a certified
chemical fume hood.

Assemble all necessary materials: This includes the chemical, solvents, glassware, and all
required PPE.

Review the procedure: Ensure a thorough understanding of the experimental protocol before
beginning.

Prepare for emergencies: Locate the nearest eyewash station, safety shower, and fire
extinguisher.

. Handling:
Don appropriate PPE: Follow the guidelines in the PPE table above.

Weighing and transferring: Handle the solid compound carefully to avoid generating dust.
Use a spatula for transfers. If dissolving in a solvent, add the solid to the solvent slowly.

Running the reaction: Keep all containers sealed when not in use. Ensure the fume hood
sash is at the appropriate height.

. Post-Handling:

Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent
and cleaning agent. Decontaminate any equipment that came into contact with the chemical.

Remove PPE: Remove gloves and lab coat before leaving the work area. Wash hands
thoroughly with soap and water.

Disposal Plan

Proper disposal of 1,6-Dibromo-3,8-diisopropylpyrene and associated waste is crucial to
prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation

Solid Waste
(Contaminated consumables,
unused compound)

Sharps Waste
(Contaminated needles, etc.)

Collect in Designated,
Labeled, Sealed Containers

Store in a Secure,
Well-Ventilated Area

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of waste contaminated with 1,6-Dibromo-3,8-
diisopropylpyrene.

Waste Segregation and Disposal Procedures:
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Waste Type Container Disposal Procedure
Collect unused compound and
) Labeled, sealed, and any contaminated solid
Solid Waste ) ) ) ]
chemically resistant container. materials (e.g., gloves,
weighing paper).
Collect all solvents and
Labeled, sealed, and ) o
o ) ) ) solutions containing the
Liquid Waste chemically resistant container o
) compound. Do not mix with
for halogenated organic waste.
non-halogenated waste.
Dispose of any contaminated
Puncture-proof sharps needles, syringes, or broken
Sharps

container.

glassware in a designated

sharps container.

All waste must be disposed of as hazardous waste through your institution's environmental

health and safety office.[3] Do not pour any waste down the drain.[3] Ensure all waste

containers are clearly labeled with the chemical name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,6-
Dibromo-3,8-diisopropylpyrene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2827739#personal-protective-equipment-for-
handling-1-6-dibromo-3-8-diisopropylpyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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